Cas no 941910-07-2 (N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide
• CAS No: 941910-07-2
• MF: C₂₈H₂₈N₄O₄
• MW: 484.546326637268
• CID: 6171335
• PubChem ID: 16812639
• Update Time: 2025-10-29

N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide
• 941910-07-2
• N-(3,5-dimethylphenyl)-2-({2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl}oxy)acetamide
• SR-01000911413-1
• N-(3,5-dimethylphenyl)-2-((2-(4-(furan-2-carbonyl)piperazin-1-yl)quinolin-8-yl)oxy)acetamide
• N-(3,5-dimethylphenyl)-2-[2-[4-(furan-2-carbonyl)piperazin-1-yl]quinolin-8-yl]oxyacetamide
• AKOS024631918
• F2255-1227
• SR-01000911413

• Inchi： 1S/C28H28N4O4/c1-19-15-20(2)17-22(16-19)29-26(33)18-36-23-6-3-5-21-8-9-25(30-27(21)23)31-10-12-32(13-11-31)28(34)24-7-4-14-35-24/h3-9,14-17H,10-13,18H2,1-2H3,(H,29,33)
• InChI Key： OICYEWPHNJTAIU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2C=CC3C=CC=C(C=3N=2)OCC(NC2C=C(C)C=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 484.21105539g/mol
• Monoisotopic Mass: 484.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 87.9Ų

Additional information on N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide (CAS No. 941910-07-2)

N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide, with the CAS number 941910-07-2, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a quinoline core, a piperazine moiety, and a furan-2-carbonyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its molecular interactions and bioactivity profiles, which are currently under investigation for various therapeutic targets.

The compound's intricate structure highlights its relevance in modern medicinal chemistry. The presence of the quinoline scaffold, known for its pharmacophoric properties, suggests potential utility in designing kinase inhibitors or antimicrobial agents. Meanwhile, the piperazine ring enhances solubility and bioavailability, critical factors in drug formulation. The furan-2-carbonyl group adds another layer of functionality, possibly contributing to ligand-receptor binding efficiency. Such features align with current trends in precision medicine and targeted therapy, addressing growing demand for highly specific bioactive molecules.

In the context of drug discovery, this compound exemplifies the shift toward multi-target-directed ligands (MTDLs), a strategy gaining traction due to its potential in treating complex diseases like neurodegenerative disorders and cancer. Its structural versatility allows for modifications to optimize pharmacokinetic properties, a key focus in AI-driven drug design. Computational tools, such as molecular docking and QSAR modeling, are increasingly employed to predict its interactions with biological targets, reflecting the integration of cheminformatics in modern research.

From a synthetic chemistry perspective, the compound's assembly involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes are often optimized using green chemistry principles, such as catalyst recycling and solvent reduction, to align with sustainable laboratory practices. Such approaches resonate with the broader scientific community's emphasis on environmentally friendly synthesis.

Given its CAS No. 941910-07-2, this compound is cataloged in major chemical databases, facilitating structure-activity relationship (SAR) studies. Researchers frequently query its physicochemical properties, including logP, polar surface area, and hydrogen bonding capacity, to assess its drug-likeness. These metrics are crucial for hit-to-lead optimization in preclinical development pipelines.

The growing interest in N-(3,5-dimethylphenyl)-2-({2-4-(furan-2-carbonyl)piperazin-1-ylquinolin-8-yl}oxy)acetamide is evident in its inclusion in high-throughput screening (HTS) libraries. Its potential as a scaffold for fragment-based drug design (FBDD) is another area of exploration, particularly in orphan drug development for rare diseases. As the pharmaceutical industry prioritizes personalized therapeutics, compounds like this are poised to play a pivotal role in advancing next-generation treatments.

In summary, CAS No. 941910-07-2 represents a compelling case study in contemporary drug research. Its structural complexity and functional diversity underscore its value in addressing unmet medical needs. With ongoing advancements in computational biology and synthetic methodologies, this compound is likely to remain a focal point in innovative therapeutic development for years to come.